3-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-1-(3-fluorobenzyl)-7-methyl-1,8-naphthyridin-4(1H)-one

• IUPAC Name: 3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1-[(3-fluorophenyl)methyl]-7-methyl-1,8-naphthyridin-4-one
• InChI: InChI=1S/C24H16ClFN4O2/c1-14-5-10-19-21(31)20(24-28-22(29-32-24)16-6-8-17(25)9-7-16)13-30(23(19)27-14)12-15-3-2-4-18(26)11-15/h2-11,13H,12H2,1H3
• InChI Key: SSUKWNLYOPGQPR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C1)C(=O)C(=CN2CC3=CC(=CC=C3)F)C4=NC(=NO4)C5=CC=C(C=C5)Cl
• Molecular Formula: C24H16ClFN4O2
• Molecular Weight: 446.9 g/mol
• CAS No.: 1030132-40-1

Description

3-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-1-(3-fluorobenzyl)-7-methyl-1,8-naphthyridin-4(1H)-one is a useful research compound. Its molecular formula is C24H16ClFN4O2 and its molecular weight is 446.87. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

• A study by Mogilaiah and Reddy (2005) discussed the expedited synthesis of 1-(5-Aryl-[1,3,4]oxadiazol-2-ylmethyl)-3-(o-chlorophenyl)-1H-[1,8]-naphthyridin-2-ones under microwave irradiation, highlighting a method for creating compounds with similar structural motifs to the requested compound. The synthesized compounds were characterized by elemental analyses, IR, and H NMR spectral data, offering insights into their structural integrity and potential applications in scientific research (Mogilaiah & Reddy, 2005).

Applications in Biological and Chemical Research

• Salahuddin et al. (2014) synthesized 1,3,4-oxadiazole derivatives and evaluated their anticancer activity. Although the structure slightly differs from the requested compound, this research highlights the potential of oxadiazole-containing compounds in therapeutic applications, especially in cancer research (Salahuddin et al., 2014).
• Bekircan, Ülker, and Menteşe (2015) focused on the synthesis of novel heterocyclic compounds derived from a similar starting compound, investigating their lipase and α-glucosidase inhibition. This study showcases the utility of these compounds in understanding enzyme inhibition mechanisms, which could be relevant for metabolic disorder research (Bekircan, Ülker, & Menteşe, 2015).

Environmental Applications

• Bisaillon et al. (1993) explored the carboxylation-dehydroxylation of phenolic compounds under methanogenic conditions. While not directly related to the exact chemical structure , this research indicates the broader context of environmental microbiology and the transformation of chloro- and fluoro-phenolic compounds in natural settings, potentially offering insights into environmental degradation pathways of related compounds (Bisaillon et al., 1993).

Chemical Properties and Light Emission

• Naidu et al. (2012) discussed the synthesis of 14-aryl/heteroaryl-14H-dibenzo[a,j]xanthenes using an efficient polymer-supported catalyst, highlighting the chemical properties and potential of such compounds in creating materials with significant anti-viral activity. Though structurally distinct, this research provides a glimpse into the potential applications of complex organic molecules in developing new materials with biological relevance (Naidu et al., 2012).